2-Amino-4-methylthio-6-(4-fluorophenyl)-pyrido(3,2-d)pyrimidine

• CAS No.: 917758-41-9
• Molecular Formula: C14H11FN4S
• Molecular Weight: 286.33 g/mol
• IUPAC Name: 6-(4-fluorophenyl)-4-methylsulfanylpyrido[3,2-d]pyrimidin-2-amine
• InChI: InChI=1S/C14H11FN4S/c1-20-13-12-11(18-14(16)19-13)7-6-10(17-12)8-2-4-9(15)5-3-8/h2-7H,1H3,(H2,16,18,19)
• InChI Key: QPBGROOIIAJHBH-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=NC2=C1N=C(C=C2)C3=CC=C(C=C3)F)N

Description

2-Amino-4-methylthio-6-(4-fluorophenyl)-pyrido(3,2-d)pyrimidine is a useful research compound. Its molecular formula is C14H11FN4S and its molecular weight is 286.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of the 2-amino-6-(4-fluorophenyl)-pyrido(3,2-d)pyrimidin-4(3H)thione from example 1 (55 mg) in a 1 N NaOH solution (10 ml) was added methyl iodide (0.2 mmole). The reaction mixture was stirred at room temperature for 12 hours, then diluted with diethyl ether and the organic layer was extracted with water. The combined organic layers were evaporated in vacuo and the crude residue was purified by preparative thin layer chromatography on silica, the mobile phase being a mixture of methanol and dichloromethane, in a volume ratio of 5:95, providing 41 mg of the pure title compound (yield 72%) which was characterized by its mass spectrum as follows: MS (m/z): 287 ([M+H]+, 100).